(3-methyl-6,7-dihydro-5H-spiro[benzofuran-4,2'-[1,3]dithiolan]-2-yl)(morpholino)methanone
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Description
The compound (3-methyl-6,7-dihydro-5H-spiro[benzofuran-4,2'-[1,3]dithiolan]-2-yl)(morpholino)methanone
has a molecular formula of C16H21NO3S2
with an average mass of 339.473 Da
and a monoisotopic mass of 339.096283 Da
.
Molecular Structure Analysis
The molecular structure of this compound is complex, featuring a spiro configuration (a single atom is a member of two rings of different sizes), a benzofuran moiety (a fused ring system consisting of a benzene ring and a furan ring), and a dithiolan moiety (a five-membered ring containing two sulfur atoms). The morpholino group is attached to the methanone functional group .Scientific Research Applications
Organocatalytic Synthesis of Spiro[pyrrolidin-3,3'-oxindoles]
An enantioselective organocatalytic approach has been developed for the synthesis of spiro[pyrrolidin-3,3'-oxindole] derivatives, showcasing high enantiopurity and structural diversity. These compounds are important due to their biological activities, suggesting their potential in medicinal chemistry and diversity-oriented synthesis. Theoretical calculations highlighted the role of hydrogen bonding and pi-pi stacking interactions in achieving high enantio- and regioselectivity (Chen et al., 2009).
Directed Synthesis of Spiro-fused Photochromes
Research on the directed synthesis of spiro-fused diarylethenes via the reaction of tetracyanoethylated 1,2-diarylethanones with morpholine has been conducted. The resulting compounds exhibited photochromic properties, indicating their potential for applications in materials science, especially in creating responsive materials (Belikov et al., 2015).
Structural Exploration of Novel Bioactive Heterocycle
A novel compound, (4-(6-fluorobenzo[d]isoxazol-3-yl) piperidin-1-yl)(morpholino)methanone, was synthesized and characterized for its antiproliferative activity. The study focused on its structural characterization using various spectroscopic methods and X-ray diffraction, providing insights into its potential bioactivity and the importance of inter and intra-molecular hydrogen bonds for molecular stability (Prasad et al., 2018).
Properties
IUPAC Name |
(3'-methylspiro[1,3-dithiolane-2,4'-6,7-dihydro-5H-1-benzofuran]-2'-yl)-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3S2/c1-11-13-12(3-2-4-16(13)21-9-10-22-16)20-14(11)15(18)17-5-7-19-8-6-17/h2-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HETPSBGMXBUEHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC2=C1C3(CCC2)SCCS3)C(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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